Cas no 57898-49-4 (2,4-Hexadienoic acid,iron(3+) salt, (2E,4E)- (9CI))

• Product Name: 2,4-Hexadienoic acid,iron(3+) salt, (2E,4E)- (9CI)
• CAS No: 57898-49-4
• MF: C₁₈H₂₁FeO₆
• MW: 389.200747251511
• CID: 374645
• PubChem ID: 6453545
• Update Time: 2025-04-19

2,4-Hexadienoic acid,iron(3+) salt, (2E,4E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid,iron(3+) salt, (2E,4E)- (9CI)
• iron(3+) (E,E)-hexa-2,4-dienoate
• iron(3+) tri[(2E,4E)-hexa-2,4-dienoate]
• NS00087287
• EINECS 261-007-4
• 57898-49-4

• Inchi： 1S/3C6H8O2.Fe/c3*1-2-3-4-5-6(7)8;/h3*2-5H,1H3,(H,7,8);/q;;;+3/p-3/b3*3-2+,5-4+;
• InChI Key： JDGVJYQRQXQHSZ-KWYLWIMLSA-K
• SMILES： [Fe+3].[O-]C(/C=C/C=C/C)=O.[O-]C(/C=C/C=C/C)=O.[O-]C(/C=C/C=C/C)=O

Computed Properties

• Exact Mass: 387.07343
• Monoisotopic Mass: 389.068756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Experimental Properties

• Boiling Point: 233°Cat760mmHg
• Flash Point: 139.9°C
• PSA: 120.39